2-Chloro-5-(2-methylthiophenyl)benzoic acid, 95%
Overview
Description
2-Chloro-5-(2-methylthiophenyl)benzoic acid (2C5M2TBA) is a chemical compound that has a wide range of applications in scientific research. It is a chlorinated aromatic acid, which is used as a reagent and catalyst in a variety of synthetic organic reactions. The compound is known for its versatile reactivity, making it a useful tool for scientists in a variety of fields.
Mechanism of Action
2-Chloro-5-(2-methylthiophenyl)benzoic acid, 95% acts as a Lewis acid, which is a type of catalyst that facilitates the formation of a covalent bond between two molecules. The Lewis acid-base reaction involves the transfer of an electron pair from one atom to another, resulting in the formation of a covalent bond. This reaction is used in the synthesis of a variety of organic compounds.
Biochemical and Physiological Effects
2-Chloro-5-(2-methylthiophenyl)benzoic acid, 95% has not been studied for its biochemical or physiological effects in humans or animals. Therefore, it is not known if the compound has any effects on the body.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-Chloro-5-(2-methylthiophenyl)benzoic acid, 95% in lab experiments is its versatility. The compound can be used as a reagent, catalyst, or reactant in a variety of organic reactions. Additionally, 2-Chloro-5-(2-methylthiophenyl)benzoic acid, 95% is relatively stable and can be stored for long periods of time without degradation. However, the compound is not soluble in water, and so it must be used in an inert atmosphere, such as nitrogen or argon. Additionally, the compound is toxic and must be handled with caution.
Future Directions
There are a number of potential future directions for the use of 2-Chloro-5-(2-methylthiophenyl)benzoic acid, 95%. For example, the compound could be used as a reagent or catalyst in the synthesis of new pharmaceuticals or agrochemicals. Additionally, the compound could be used to develop new methods for the synthesis of organic compounds. Finally, further research could be done to investigate the biochemical and physiological effects of 2-Chloro-5-(2-methylthiophenyl)benzoic acid, 95%.
Synthesis Methods
2-Chloro-5-(2-methylthiophenyl)benzoic acid, 95% can be synthesized from 2-chlorobenzoic acid, 2-methylthiophene, and a catalyst. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at temperatures ranging from 0 to 60°C. The reaction is catalyzed by a Lewis acid, such as zinc chloride, aluminum chloride, or boron trifluoride. The reaction proceeds through the formation of an intermediate, 2-chloro-5-(2-methylthiophenyl)benzyl chloride, which is then hydrolyzed to form 2-Chloro-5-(2-methylthiophenyl)benzoic acid, 95%.
Scientific Research Applications
2-Chloro-5-(2-methylthiophenyl)benzoic acid, 95% has a wide range of applications in scientific research. It is used as a reagent in the synthesis of a variety of organic compounds, including heterocyclic compounds, polymers, and dyes. It is also used as a catalyst in the synthesis of organic compounds and as a reactant in organic reactions. Additionally, 2-Chloro-5-(2-methylthiophenyl)benzoic acid, 95% is used in the synthesis of pharmaceuticals and in the production of agrochemicals.
properties
IUPAC Name |
2-chloro-5-(2-methylsulfanylphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClO2S/c1-18-13-5-3-2-4-10(13)9-6-7-12(15)11(8-9)14(16)17/h2-8H,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KVZZAYQIAXVANC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1C2=CC(=C(C=C2)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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